molecular formula C19H19NO4 B278983 2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one

2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one

Cat. No. B278983
M. Wt: 325.4 g/mol
InChI Key: XRQPJPSHTLSDMV-CSKARUKUSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one, also known as DMAC, is a chemical compound with potential applications in scientific research. DMAC is a yellow crystalline solid that belongs to the class of cycloheptatrienones. This compound has been investigated for its unique properties, including its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Mechanism of Action

2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one is believed to exert its biological effects through the inhibition of protein kinase C (PKC), a family of enzymes that play important roles in various cellular processes. 2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been shown to selectively inhibit the activity of certain PKC isoforms, leading to downstream effects on cellular signaling pathways and gene expression.
Biochemical and Physiological Effects:
2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been shown to have a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of synaptic plasticity. 2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has several advantages for use in laboratory experiments, including its high purity, stability, and solubility in common solvents. However, 2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one is also relatively expensive and may require specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several potential future directions for research on 2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one, including further investigation of its mechanism of action and downstream effects on cellular signaling pathways. 2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one may also be studied for its potential therapeutic effects on various diseases, including cancer and neurological disorders. Additionally, new synthetic methods and purification techniques may be developed to improve the yield and purity of 2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one.

Synthesis Methods

2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one can be synthesized through a multi-step process involving the condensation of 3,4-dimethoxybenzaldehyde and ethyl acetoacetate, followed by cyclization and further reactions. The yield of 2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one can be improved by optimizing the reaction conditions and purification methods.

Scientific Research Applications

2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been investigated for its potential applications in various fields of scientific research, including cancer research, neuroscience, and drug discovery. 2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. In neuroscience, 2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been studied for its effects on neuronal signaling and synaptic plasticity. 2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has also been investigated as a potential lead compound for the development of new drugs for various diseases.

properties

Product Name

2-[3-(3,4-Dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one

Molecular Formula

C19H19NO4

Molecular Weight

325.4 g/mol

IUPAC Name

2-[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]-7-(methylamino)cyclohepta-2,4,6-trien-1-one

InChI

InChI=1S/C19H19NO4/c1-20-15-7-5-4-6-14(19(15)22)16(21)10-8-13-9-11-17(23-2)18(12-13)24-3/h4-12H,1-3H3,(H,20,22)/b10-8+

InChI Key

XRQPJPSHTLSDMV-CSKARUKUSA-N

Isomeric SMILES

CNC1=CC=CC=C(C1=O)C(=O)/C=C/C2=CC(=C(C=C2)OC)OC

SMILES

CNC1=CC=CC=C(C1=O)C(=O)C=CC2=CC(=C(C=C2)OC)OC

Canonical SMILES

CNC1=CC=CC=C(C1=O)C(=O)C=CC2=CC(=C(C=C2)OC)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.